Cas no 1805550-23-5 (Methyl 3-(difluoromethyl)-4-methoxy-6-methylpyridine-2-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-4-methoxy-6-methylpyridine-2-carboxylate
• CAS No: 1805550-23-5
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4803953
• Update Time: 2025-05-22

Methyl 3-(difluoromethyl)-4-methoxy-6-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-methoxy-6-methylpyridine-2-carboxylate

• Inchi： 1S/C10H11F2NO3/c1-5-4-6(15-2)7(9(11)12)8(13-5)10(14)16-3/h4,9H,1-3H3
• InChI Key： AYLZMUVITVINPC-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC(C)=CC=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(difluoromethyl)-4-methoxy-6-methylpyridine-2-carboxylate

Methyl 3-(difluoromethyl)-4-methoxy-6-methylpyridine-2-carboxylate: A Comprehensive Overview

Methyl 3-(difluoromethyl)-4-methoxy-6-methylpyridine-2-carboxylate, also known by its CAS number 1805550-23-5, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatile functionalities. The structure of this compound is characterized by a pyridine ring substituted with a methyl group at position 6, a methoxy group at position 4, and a difluoromethyl group at position 3. The carboxylate group at position 2 is further esterified with a methyl group, giving the compound its name.

The synthesis of Methyl 3-(difluoromethyl)-4-methoxy-6-methylpyridine-2-carboxylate involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex structures. For instance, researchers have employed methods such as nucleophilic aromatic substitution and cross-coupling reactions to achieve high yields and purity. These methods not only ensure the scalability of the synthesis but also pave the way for further modifications to explore related compounds with enhanced properties.

One of the most notable applications of this compound lies in its potential as a precursor in pharmaceutical chemistry. The presence of multiple functional groups, including the methoxy and difluoromethyl substituents, makes it an attractive candidate for drug design. Recent studies have highlighted its role in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Additionally, its ability to modulate receptor activity has opened avenues for its use in developing novel therapeutic agents.

In the agricultural sector, Methyl 3-(difluoromethyl)-4-methoxy-6-methylpyridine-2-carboxylate has shown promise as a component in agrochemical formulations. Its unique chemical structure allows it to interact with specific targets in pests, making it a potential candidate for developing eco-friendly pesticides. Researchers have also explored its role in enhancing plant resistance to environmental stressors, thereby contributing to sustainable agriculture practices.

The environmental impact of this compound has been a subject of recent investigations. Studies have demonstrated that it exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional chemicals. Furthermore, its biodegradability under controlled conditions suggests that it can be integrated into green chemical processes without posing significant risks to ecosystems.

From a structural perspective, the difluoromethyl group plays a crucial role in modulating the electronic properties of the molecule. This substitution enhances the compound's stability and reactivity, enabling it to participate in various chemical transformations. The methoxy group at position 4 contributes to the molecule's solubility and bioavailability, while the methyl groups at positions 2 and 6 provide steric bulk that influences its conformational flexibility.

Recent advancements in computational chemistry have allowed researchers to predict the behavior of Methyl 3-(difluoromethyl)-4-methoxy-6-methylpyridine-2-carboxylate under different conditions. Molecular docking studies have revealed potential binding modes with key biological targets, providing insights into its pharmacological profile. These computational tools are instrumental in guiding experimental efforts and accelerating drug discovery processes.

In conclusion, Methyl 3-(difluoromethyl)-4-methoxy-6-methylpyridine-2-carboxylate represents a multifaceted compound with diverse applications across various industries. Its unique structure, coupled with recent research findings, underscores its potential as a valuable tool in drug development and sustainable agriculture. As ongoing studies continue to unravel its properties and capabilities, this compound is poised to make significant contributions to both scientific research and industrial innovation.